Cas no 728039-55-2 (4-[(4-oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)methyl]benzoic acid)

• Product Name: 4-[(4-oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)methyl]benzoic acid
• CAS No: 728039-55-2
• MF: C₁₄H₁₀N₂O₃S₂
• MW: 318.370800495148
• CID: 5095640
• Update Time: 2025-05-25

4-[(4-oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)methyl]benzoic acid
• 4-({4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzoic acid
• 4-[(4-oxo-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-3-yl)methyl]benzoic acid
• STL133937
• 4-({4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzoicacid

• Inchi： 1S/C14H10N2O3S2/c17-12-11-10(5-6-21-11)15-14(20)16(12)7-8-1-3-9(4-2-8)13(18)19/h1-6H,7H2,(H,15,20)(H,18,19)
• InChI Key： HFBBETQVOXCNFI-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=S)CC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 463
• XLogP3: 2.3
• Topological Polar Surface Area: 130

Additional information on 4-[(4-oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)methyl]benzoic acid

4-[(4-Oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)methyl]benzoic Acid: A Comprehensive Overview

The compound 4-[(4-Oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)methyl]benzoic acid, with the CAS number 728039-55-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds known for their potential bioactivity and therapeutic applications. Recent studies have highlighted its role in various biological pathways, making it a promising candidate for drug development.

The molecular structure of this compound is characterized by a benzoic acid moiety attached to a thienopyrimidine derivative. The thienopyrimidine ring system is a fused bicyclic structure consisting of a thiophene and pyrimidine ring, which contributes to the compound's unique electronic properties and bioavailability. The presence of the oxo and thioxo groups within the thienopyrimidine ring further enhances its reactivity and selectivity in biological systems.

Recent research has focused on the anti-inflammatory and antioxidant properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting potential applications in treating inflammatory diseases such as arthritis and cardiovascular disorders. Additionally, its antioxidant activity has been linked to its ability to scavenge free radicals, which are implicated in oxidative stress-related conditions like neurodegenerative diseases.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, with studies indicating moderate oral bioavailability. Its metabolism is primarily mediated through cytochrome P450 enzymes, with major metabolites identified as glucuronides and sulfates. These findings are crucial for optimizing dosing regimens and minimizing adverse effects in clinical settings.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrimidine ring system through cyclization reactions and the subsequent attachment of the benzoic acid moiety via nucleophilic substitution or coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for studying stereochemical effects on bioactivity.

Preclinical studies have also explored the anticancer potential of this compound. Results from cell line studies indicate that it exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy agents. Mechanistic investigations suggest that its anticancer activity is mediated through modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are critical for cancer cell proliferation and survival.

In conclusion, 4-[(4-Oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)methyl]benzoic acid represents a promising lead compound in drug discovery research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.